Cas no 2548984-38-7 (4-methyl-6-(3-methylpiperidin-1-yl)-2-(methylsulfanyl)pyrimidine)

• Product Name: 4-methyl-6-(3-methylpiperidin-1-yl)-2-(methylsulfanyl)pyrimidine
• CAS No: 2548984-38-7
• MF: C₁₂H₁₉N₃S
• MW: 237.364361047745
• CID: 5311253
• PubChem ID: 154582969
• Update Time: 2025-05-20

4-methyl-6-(3-methylpiperidin-1-yl)-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6754-6787
• 4-methyl-6-(3-methylpiperidin-1-yl)-2-(methylsulfanyl)pyrimidine
• AKOS040724687
• 2548984-38-7
• 4-Methyl-6-(3-methyl-1-piperidinyl)-2-(methylthio)pyrimidine

• Inchi： 1S/C12H19N3S/c1-9-5-4-6-15(8-9)11-7-10(2)13-12(14-11)16-3/h7,9H,4-6,8H2,1-3H3
• InChI Key： ODCXXOSMCNICNT-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(N2CCCC(C)C2)=CC(C)=N1

Computed Properties

• Exact Mass: 237.12996879g/mol
• Monoisotopic Mass: 237.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 392.7±30.0 °C(Predicted)
• pka: 7.65±0.41(Predicted)

Additional information on 4-methyl-6-(3-methylpiperidin-1-yl)-2-(methylsulfanyl)pyrimidine

Comprehensive Overview of 4-methyl-6-(3-methylpiperidin-1-yl)-2-(methylsulfanyl)pyrimidine (CAS No. 2548984-38-7)

4-methyl-6-(3-methylpiperidin-1-yl)-2-(methylsulfanyl)pyrimidine (CAS No. 2548984-38-7) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery and material science. Its molecular framework, incorporating a pyrimidine core with methylsulfanyl and 3-methylpiperidin-1-yl substituents, offers versatile reactivity and potential applications in medicinal chemistry.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds. Researchers are increasingly leveraging machine learning tools to predict the bioactivity and pharmacokinetic properties of derivatives like 4-methyl-6-(3-methylpiperidin-1-yl)-2-(methylsulfanyl)pyrimidine. Questions such as "How do pyrimidine derivatives interact with biological targets?" or "What are the synthetic routes for methylsulfanyl-substituted pyrimidines?" are frequently searched in academic and industrial databases, reflecting the compound's relevance.

The synthesis of CAS No. 2548984-38-7 typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Its 3-methylpiperidin-1-yl moiety enhances lipophilicity, a critical factor in optimizing drug permeability across biological membranes. This property aligns with current industry focus on bioavailability enhancement and central nervous system (CNS) drug design, making it a candidate for neurological disorder research.

From an SEO perspective, keywords like "pyrimidine-based drug candidates," "methylpiperidine derivatives in medicine," and "CAS 2548984-38-7 applications" are highly searched. Environmental sustainability in chemical synthesis is another hot topic; thus, green chemistry approaches for producing such compounds are gaining traction. The compound's potential role in crop protection agents also connects it to discussions about sustainable agriculture.

Analytical characterization of 4-methyl-6-(3-methylpiperidin-1-yl)-2-(methylsulfanyl)pyrimidine employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with regulatory standards for pharmaceutical intermediates. The compound's stability under various pH conditions is frequently studied, addressing common queries about its storage requirements and handling protocols.

In conclusion, CAS No. 2548984-38-7 represents a promising scaffold for diverse applications. Its integration into modern research paradigms—such as fragment-based drug design and high-throughput screening—underscores its scientific value. Future studies may explore its structure-activity relationships (SAR) or derivatization for targeted therapies, further solidifying its position in cutting-edge chemical innovation.